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For Researchers, Scientists, and Wood Protection Professionals

This guide provides an objective comparison of the leaching performance of various copper-

based wood preservatives. Understanding the extent to which copper leaches from treated

wood is critical for assessing the long-term efficacy of the preservative and its potential

environmental impact. The data and methodologies presented herein are compiled from peer-

reviewed studies and standardized testing protocols to aid in the informed selection and

development of wood protection technologies.

Comparative Leaching Data
The following table summarizes the quantitative data on copper leaching from wood treated

with different copper-based preservative systems. The data is primarily derived from studies

employing accelerated laboratory leaching tests, which are designed to simulate long-term

exposure in a condensed timeframe.
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Preservativ
e System

Wood
Species

Leaching
Test
Method

Copper
Leaching
(% of initial
retention)

Copper
Leached
(mg/m²)

Reference

Alkaline

Copper

Quaternary

(ACQ-D)

Southern

Pine

Laboratory &

Field Tests

Highest

among tested
- [1]

Chromated

Copper

Arsenate

(CCA-C)

Southern

Pine

Laboratory &

Field Tests

Lower than

ACQ-D

Lower than

MCQ
[1]

Micronized

Copper Quat

(MCQ)

Southern

Pine

Laboratory &

Field Tests

Lowest

among tested

Higher than

CCA-C
[1]

Copper Azole

(CA)
- -

May leach

more readily

than CCA

- [2][3]

Copper-

Ethanolamine

Norway

Spruce

Field &

Laboratory

Tests

25% - 36%

after 42

months

- [4]

Note: Leaching rates can be influenced by a variety of factors including wood species,

preservative retention level, and the specific conditions of the leaching test.

Experimental Protocols
The evaluation of preservative leaching is most commonly conducted using standardized

laboratory methods designed to accelerate the process. These tests provide a basis for

comparing the relative performance of different preservative systems under controlled

conditions.
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AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching
The American Wood Protection Association (AWPA) Standard E11 is a widely accepted method

for evaluating the leachability of waterborne wood preservatives.[5][6][7] While this method is

intended to assess the potential for long-term efficacy, the data is not meant to predict direct

environmental impacts.[5][7]

Key Methodological Steps:

Specimen Preparation: Small blocks of wood, typically 19mm cubes, are treated with the

wood preservative to a specified retention level.[6] The small size and high proportion of end-

grain in these specimens are designed to significantly accelerate the leaching process.[5][7]

Immersion: The treated and conditioned wood blocks are immersed in deionized water. The

standard specifies a set ratio of water volume to wood volume.

Leaching Period: The blocks remain immersed for a designated period, typically 14 to 17

days.[6] The water is periodically or continuously agitated to facilitate leaching.

Leachate Analysis: At specified intervals, the leachate (water containing leached

preservative components) is collected and analyzed for its copper content using analytical

techniques such as atomic absorption spectroscopy or inductively coupled plasma mass

spectrometry.

Data Expression: The amount of copper leached is typically expressed as a percentage of

the original amount of preservative in the wood.[5][7]

It is important to note that while the AWPA E11 method is a valuable tool for comparative

analysis, studies have shown that it may overestimate the leaching of some components

compared to natural exposure, while underestimating others.[8] Other non-standard laboratory

and field leaching tests are also used to provide a more comprehensive understanding of

preservative performance under various conditions.[1]

Experimental Workflow for Comparative Leaching
Studies
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The following diagram illustrates a typical workflow for conducting a comparative study on the

leaching of copper-based wood preservatives.

1. Preparation Phase

2. Leaching Phase

3. Analysis Phase

4. Comparison & Reporting
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Caption: Workflow for a comparative leaching study of wood preservatives.

Discussion of Leaching Characteristics
The transition from older preservatives like Chromated Copper Arsenate (CCA) to newer

copper-based systems such as Alkaline Copper Quaternary (ACQ) and Copper Azole (CA) was

driven by environmental and health concerns over arsenic and chromium.[2][9] However, these

alternative formulations often contain higher concentrations of copper to maintain efficacy.[1]

Studies have indicated that copper leaching is generally highest from ACQ-treated wood.[1] In

contrast, micronized copper systems, where fine copper particles are suspended rather than

dissolved, tend to exhibit lower percentages of copper leaching.[1][10] This is attributed to the

lower water solubility of the micronized copper particles.[11]

The leaching of copper from treated wood is a complex process influenced by factors such as

the specific preservative formulation, the fixation chemistry of the copper within the wood

structure, and the environmental conditions to which the wood is exposed, including rainfall,

soil contact, and the pH of the surrounding media.[9][12] Concerns remain regarding the

potential toxicity of leached copper to aquatic organisms.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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